Cas no 1822784-30-4 (2-(1-Amino-2,2-difluoroethyl)-4-methylphenol)

• Product Name: 2-(1-Amino-2,2-difluoroethyl)-4-methylphenol
• CAS No: 1822784-30-4
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6034108
• PubChem ID: 130060724
• Update Time: 2025-06-14

2-(1-Amino-2,2-difluoroethyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-difluoroethyl)-4-methylphenol
• EN300-1928793
• 1822784-30-4
• 2-(1-Amino-2,2-difluoroethyl)-4-methylphenol

• Inchi： 1S/C9H11F2NO/c1-5-2-3-7(13)6(4-5)8(12)9(10)11/h2-4,8-9,13H,12H2,1H3
• InChI Key： XPTRXJGUAHEJAM-UHFFFAOYSA-N
• SMILES： FC(C(C1C(=CC=C(C)C=1)O)N)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Amino-2,2-difluoroethyl)-4-methylphenol

Comprehensive Overview of 2-(1-Amino-2,2-difluoroethyl)-4-methylphenol (CAS No. 1822784-30-4)

2-(1-Amino-2,2-difluoroethyl)-4-methylphenol (CAS No. 1822784-30-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenolic hydroxyl group, a difluoroethylamine moiety, and a methyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly valued for their enhanced metabolic stability and bioavailability.

The compound's CAS number 1822784-30-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in scientific literature, reflecting its relevance in synthetic chemistry. Recent trends in AI-driven drug design and green chemistry have further highlighted the importance of such fluorinated building blocks, as they align with the demand for sustainable and efficient synthetic routes.

One of the most searched questions about 2-(1-Amino-2,2-difluoroethyl)-4-methylphenol revolves around its synthesis methods and purity standards. Laboratories prioritize high-purity batches to ensure reproducibility in downstream applications, such as peptide coupling or catalyst development. The compound's solubility in organic solvents like DMSO or methanol is another frequent topic, as it impacts reaction optimization in medicinal chemistry workflows.

In the context of user-generated queries, terms like "fluorinated phenol derivatives" and "aminoethylphenol applications" often appear alongside this compound. These keywords reflect growing interest in structure-activity relationships (SAR) and bioisosteric replacements in drug development. Additionally, the rise of computational chemistry tools has enabled researchers to predict the compound's interactions with biological targets, further driving its adoption in preclinical studies.

From an SEO perspective, content focusing on 1822784-30-4 benefits from linking to authoritative sources like PubChem or Reaxys, which provide validated physicochemical data. The compound's role in high-throughput screening and fragment-based drug discovery also aligns with trending topics in life sciences, making it a valuable subject for academic and industrial audiences alike.

Environmental and safety considerations are equally critical when discussing 2-(1-Amino-2,2-difluoroethyl)-4-methylphenol. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are emphasized in technical datasheets. This aligns with broader industry shifts toward responsible chemical management and laboratory safety best practices.

In summary, CAS No. 1822784-30-4 represents a compelling case study in modern synthetic chemistry, bridging gaps between fluorine chemistry, medicinal chemistry, and process optimization. Its interdisciplinary appeal ensures sustained relevance in both academic research and industrial applications.